

Check Availability & Pricing

ceftriaxone sodium interaction with other compounds in co-administration

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest		
Compound Name:	Ceftriaxone sodium	
Cat. No.:	B1668364	Get Quote

Ceftriaxone Sodium Co-Administration Technical Support Center

Welcome to the Technical Support Center for **Ceftriaxone Sodium** Co-administration. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the compatibility and interaction of **ceftriaxone sodium** with other compounds.

Frequently Asked Questions (FAQs) & Troubleshooting Guides Calcium-Containing Solutions

Question: Can **ceftriaxone sodium** be co-administered with calcium-containing solutions (e.g., Ringer's lactate, Hartmann's solution, TPN)?

Answer: No, simultaneous co-administration is contraindicated. Ceftriaxone can precipitate with calcium, leading to the formation of crystalline materials.[1][2][3][4][5] This interaction has been associated with life-threatening and fatal reactions, particularly in neonates, due to the accumulation of crystals in the lungs and kidneys.[3][6][7]

Troubleshooting Guide:



- Issue: Precipitation observed in the IV line upon mixing ceftriaxone and a calcium-containing solution.
 - Immediate Action: Stop the infusion immediately. Do not administer the solution to the patient.
 - Resolution: Discard the admixture and the IV tubing. The two substances must not be mixed or administered simultaneously, even via different infusion lines at different sites.[2]
 [8]
- Sequential Administration:
 - In patients older than 28 days, ceftriaxone and calcium-containing solutions may be administered sequentially if the infusion lines are thoroughly flushed with a compatible fluid between infusions.[1][2][7]
 - For neonates (up to 28 days old), ceftriaxone is contraindicated if they require (or are expected to require) treatment with IV calcium-containing solutions.[1][2] Some guidelines recommend not administering IV ceftriaxone and IV calcium-containing solutions within 48 hours of one another for any patient.[8][9]

Vancomycin

Question: Is it safe to co-administer ceftriaxone and vancomycin?

Answer: While therapeutically beneficial for certain infections like bacterial meningitis, ceftriaxone and vancomycin are physically incompatible in the same solution or admixture.[10] [11] Mixing them can result in precipitation.[11]

Troubleshooting Guide:

- Issue: Cloudiness or precipitation is observed when attempting to co-infuse ceftriaxone and vancomycin.
 - Immediate Action: Stop the infusion immediately.
 - Resolution: Administer ceftriaxone and vancomycin sequentially. It is crucial to thoroughly flush the intravenous lines with a compatible fluid (e.g., 0.9% sodium chloride or 5%



dextrose in water) between administrations.[10][11] Using separate IV lines is the safest approach if available.[10][12] Never mix the two drugs in the same IV bag or syringe.[10]

Lidocaine

Question: Can lidocaine be used to reconstitute ceftriaxone for intramuscular (IM) injection?

Answer: Yes, 1% lidocaine solution (without epinephrine) is a recommended diluent for the IM administration of ceftriaxone to reduce injection site pain.[13][14][15]

Troubleshooting Guide:

- Issue: Severe pain reported during IM injection of ceftriaxone reconstituted with sterile water.
 - Resolution: Reconstitute ceftriaxone with 1% lidocaine solution. Studies have shown this significantly reduces pain at the injection site without altering the pharmacokinetics of ceftriaxone.[13][14][15]
- Important Precaution: Ceftriaxone reconstituted with lidocaine must never be administered intravenously.[13][16] Ensure the patient has no known hypersensitivity to lidocaine.[13]

Metronidazole

Question: Are ceftriaxone and metronidazole compatible for co-administration?

Answer: Yes, ceftriaxone and metronidazole are compatible and are often used in combination therapy for mixed aerobic-anaerobic infections.[17][18][19] The admixture is stable for 24 hours at room temperature in 0.9% sodium chloride or 5% dextrose in water (D5W).[17][18]

Troubleshooting Guide:

- Issue: Precipitation occurs when mixing ceftriaxone and metronidazole.
 - Resolution: Ensure the concentration of metronidazole hydrochloride does not exceed 5 to 7.5 mg/mL with ceftriaxone at 10 mg/mL.[18] Do not refrigerate the admixture as this can cause precipitation.[18]



Aminoglycosides (e.g., Gentamicin, Tobramycin, Amikacin)

Question: Can ceftriaxone be administered with aminoglycosides?

Answer: Ceftriaxone is pharmacologically incompatible with aminoglycosides in the same solution.[20][21] However, they can exhibit synergistic bactericidal activity against many gramnegative bacteria, including Pseudomonas aeruginosa, when administered separately.[20][22] [23][24] Co-administration may increase the risk of nephrotoxicity.[20][25]

Troubleshooting Guide:

- Issue: Need to administer both ceftriaxone and an aminoglycoside.
 - Resolution: Administer the drugs separately. Do not mix them in the same infusion.[21]
 Monitor renal function closely due to the potential for increased nephrotoxicity.[20][25]

Furosemide

Question: Is there an interaction between ceftriaxone and furosemide?

Answer: There is conflicting information. Some sources suggest that co-administration may increase the risk of nephrotoxicity.[25][26] However, a clinical study in healthy volunteers found that ceftriaxone did not interfere with the diuretic effect of furosemide.[27] Phase IV clinical studies have reported interactions such as renal failure and electrolyte imbalances in patients taking both drugs.[28]

Troubleshooting Guide:

- Issue: Concern about potential nephrotoxicity when co-administering ceftriaxone and furosemide.
 - Resolution: Monitor renal function closely in patients receiving both medications,
 especially in the elderly or those with pre-existing kidney impairment.[26]

Impact on Laboratory Tests

Question: Does ceftriaxone interfere with any laboratory test results?



Answer: Yes, ceftriaxone can interfere with certain laboratory tests.

- Bilirubin: Ceftriaxone can displace bilirubin from its binding sites on serum albumin.[29][30]
 [31] This is a significant concern in neonates, particularly premature infants with jaundice, as it may increase the risk of bilirubin encephalopathy.[3][29][32] However, one prospective study in term neonates with sepsis did not find an increase in free bilirubin levels following ceftriaxone administration.[33]
- General Laboratory Abnormalities: The most frequently reported laboratory abnormalities during ceftriaxone therapy are hematologic (14.4%), hepatic (5%), and renal (1.4%).[34]
- Creatinine: Ceftriaxone does not appear to interfere with the Jaffé reaction for creatinine determination.[35]

Data Presentation

Table 1: Compatibility of Ceftriaxone Sodium with Other Compounds



Co-administered Compound	Compatibility Status	Recommendations & Remarks
Calcium-Containing Solutions	Incompatible	Risk of precipitation.[1][2] Do not administer simultaneously. [1][2] Sequential administration is possible in patients >28 days with thorough line flushing.[1][2]
Vancomycin	Incompatible	Physical incompatibility leading to precipitation.[10][11] Administer sequentially with thorough line flushing.[10]
Lidocaine 1% (for IM)	Compatible	Recommended diluent for IM injection to reduce pain.[13] [16] For IM use only.[13][16]
Metronidazole	Compatible	Stable for 24 hours at room temperature in specific diluents.[17][36] Do not refrigerate admixture.[18]
Aminoglycosides	Incompatible	Do not mix in the same solution.[20][21] Potential for synergistic efficacy and increased nephrotoxicity.[20] [22][25]
Furosemide	Caution	Conflicting data.[25][26][27] Monitor renal function due to potential for increased nephrotoxicity.[26]

Table 2: Stability of Reconstituted Ceftriaxone Solutions



Diluent	Use	Stability at Room Temp (25°C)	Stability Refrigerated (4°C)
1% Lidocaine Solution	IM Injection	24 hours[13]	3 days[13]
0.9% NaCl or 5% Dextrose	IV Infusion	2 days[37]	10 days[37]
Admixture with Metronidazole	IV Infusion	24 hours[17][18]	Do Not Refrigerate[18]

Experimental Protocols Protocol 1: In Vitro Bilirubin Displacement Study

This protocol is a generalized representation based on methodologies described in the literature for assessing the effect of ceftriaxone on bilirubin-albumin binding.[29][30]

- Preparation of Solutions:
 - Prepare a stock solution of human serum albumin in a phosphate buffer (pH 7.4).
 - Prepare a stock solution of bilirubin.
 - Prepare various concentrations of **ceftriaxone sodium**.
- Incubation:
 - Mix the human serum albumin solution with the bilirubin solution at various molar ratios.
 - Add different concentrations of the ceftriaxone solution to the bilirubin-albumin mixtures.
 - A control group with no ceftriaxone is included.
 - Incubate the samples at 37°C for a specified period.
- Separation and Quantification:



- Peroxidase Method: This method measures the concentration of unbound (free) bilirubin,
 which is susceptible to oxidation by peroxidase. The rate of oxidation is proportional to the free bilirubin concentration.
- Dialysis Rate Method: This method involves dialyzing the sample against a buffer and measuring the rate at which bilirubin passes through the dialysis membrane, which is indicative of the free bilirubin concentration.
- Erythrocyte Binding: Incubate the mixtures with washed human erythrocytes. After incubation, centrifuge to separate the erythrocytes and lyse them. Measure the amount of erythrocyte-bound bilirubin spectrophotometrically.

Data Analysis:

- Calculate the percentage increase in free bilirubin or erythrocyte-bound bilirubin in the presence of ceftriaxone compared to the control.
- Determine the displacement constant of ceftriaxone for the bilirubin-albumin binding site.

Protocol 2: HPLC Method for Stability Testing of Ceftriaxone and Metronidazole Admixture

This protocol is based on a study assessing the chemical stability of a ceftriaxone and metronidazole mixture.[36]

Sample Preparation:


- Prepare an admixture of ceftriaxone sodium and metronidazole in a suitable IV fluid (e.g., 0.9% Sodium Chloride).
- Store the admixture at a controlled temperature (e.g., 25°C ± 1°C).
- Withdraw aliquots at specified time points (e.g., 0, 24, 48, 72 hours).
- HPLC System and Conditions:
 - Column: A suitable reverse-phase column (e.g., C18).



- Mobile Phase: A mixture of an aqueous buffer and an organic solvent (e.g., acetonitrile),
 optimized for the separation of ceftriaxone, metronidazole, and their potential degradation products.
- Flow Rate: Typically 1.0-1.5 mL/min.
- Detection: UV detector set at a wavelength appropriate for both compounds (e.g., determined by UV scans).
- Injection Volume: A fixed volume (e.g., 20 μL).
- Assay Procedure:
 - Inject standard solutions of known concentrations of ceftriaxone and metronidazole to establish retention times and create a calibration curve.
 - Inject the aliquots from the stability study.
- Data Analysis:
 - Quantify the peak areas of ceftriaxone and metronidazole at each time point.
 - Calculate the percentage of the initial concentration remaining for each drug at each time point.
 - Stability is often defined as retaining >90% of the initial concentration.
 - Visually inspect the solution for any changes in color or for the formation of precipitate.
 Measure the pH at each time point.


Visualizations





Click to download full resolution via product page


Caption: Workflow for safe co-administration of ceftriaxone.



Click to download full resolution via product page

Caption: Pathophysiology of ceftriaxone-calcium precipitation.





Click to download full resolution via product page

Caption: Decision logic for ceftriaxone IM diluent choice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

- 1. Updated advice: ceftriaxone and calcium precipitation [medsafe.govt.nz]
- 2. gov.uk [gov.uk]
- 3. drugs.com [drugs.com]
- 4. researchgate.net [researchgate.net]
- 5. sfda.gov.sa [sfda.gov.sa]
- 6. researchgate.net [researchgate.net]
- 7. Evaluation of a Potential Clinical Interaction between Ceftriaxone and Calcium PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting & Optimization





- 8. Notice to Hospitals Regarding Ceftriaxone–Calcium Incompatibility: What's a Clinician to Do? PMC [pmc.ncbi.nlm.nih.gov]
- 9. Y-Site Compatibility of Medications with Parenteral Nutrition PMC [pmc.ncbi.nlm.nih.gov]
- 10. droracle.ai [droracle.ai]
- 11. droracle.ai [droracle.ai]
- 12. droracle.ai [droracle.ai]
- 13. droracle.ai [droracle.ai]
- 14. aliem.com [aliem.com]
- 15. Lidocaine as a diluent for ceftriaxone in the treatment of gonorrhea. Does it reduce the pain of the injection? PubMed [pubmed.ncbi.nlm.nih.gov]
- 16. medsafe.govt.nz [medsafe.govt.nz]
- 17. droracle.ai [droracle.ai]
- 18. droracle.ai [droracle.ai]
- 19. droracle.ai [droracle.ai]
- 20. kiberis.ru [kiberis.ru]
- 21. CefTRIAXone sodium | CHEO ED Outreach [outreach.cheo.on.ca]
- 22. In vitro and in vivo synergy between ceftriaxone and aminoglycosides against Pseudomonas aeruginosa PubMed [pubmed.ncbi.nlm.nih.gov]
- 23. Combination effect of ceftriaxone with four aminoglycosides on nonfermenting gramnegative bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
- 24. In vitro synergism of ceftriaxone combined with aminoglycosides against Pseudomonas aeruginosa PubMed [pubmed.ncbi.nlm.nih.gov]
- 25. reference.medscape.com [reference.medscape.com]
- 26. Ceftriaxone and Lasix Interactions Checker Drugs.com [drugs.com]
- 27. A drug interaction study of ceftriaxone and frusemide in healthy volunteers PubMed [pubmed.ncbi.nlm.nih.gov]
- 28. ehealthme.com [ehealthme.com]
- 29. Ceftriaxone effect on bilirubin-albumin binding PubMed [pubmed.ncbi.nlm.nih.gov]
- 30. karger.com [karger.com]
- 31. Displacement effect of ceftriaxone on bilirubin bound to human serum albumin PubMed [pubmed.ncbi.nlm.nih.gov]



- 32. researchgate.net [researchgate.net]
- 33. 2minutemedicine.com [2minutemedicine.com]
- 34. Abnormal laboratory test values during ceftriaxone therapy PubMed [pubmed.ncbi.nlm.nih.gov]
- 35. Lack of interference of five new beta-lactam antibiotics with serum creatinine determination PubMed [pubmed.ncbi.nlm.nih.gov]
- 36. researchgate.net [researchgate.net]
- 37. droracle.ai [droracle.ai]
- To cite this document: BenchChem. [ceftriaxone sodium interaction with other compounds in co-administration]. BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1668364#ceftriaxone-sodium-interaction-with-other-compounds-in-co-administration]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry. Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com